Cas no 868230-49-3 (4-cyano-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-cyano-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 868230-49-3
• MF: C₁₅H₇Cl₂N₃OS
• MW: 348.206579446793
• CID: 6236022
• PubChem ID: 2150708
• Update Time: 2025-10-28

4-cyano-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide
• 4-cyano-N-(4,5-dichlorobenzo[d]thiazol-2-yl)benzamide
• 868230-49-3
• AKOS024610629
• F1813-0277

• Inchi： 1S/C15H7Cl2N3OS/c16-10-5-6-11-13(12(10)17)19-15(22-11)20-14(21)9-3-1-8(7-18)2-4-9/h1-6H,(H,19,20,21)
• InChI Key： RWBKYQJFJTXVRR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1N=C(NC(C1C=CC(C#N)=CC=1)=O)S2)Cl

Computed Properties

• Exact Mass: 346.9686884g/mol
• Monoisotopic Mass: 346.9686884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 94Ų

Additional information on 4-cyano-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 4-cyano-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide (CAS No. 868230-49-3)

4-cyano-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide, with the CAS number 868230-49-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure, combining a benzothiazole core with a cyanobenzamide moiety, which contributes to its diverse applications. Researchers and industry professionals are increasingly interested in its potential uses, particularly in drug discovery and advanced material synthesis.

The molecular formula of 4-cyano-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide is C₁₅H₇Cl₂N₃OS, and its molecular weight is 348.2 g/mol. The presence of dichloro and cyano functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its role in the development of novel heterocyclic compounds, which are pivotal in creating pharmaceuticals with improved efficacy and reduced side effects.

One of the most searched topics related to CAS 868230-49-3 is its potential application in cancer research. The benzothiazole scaffold is known for its antitumor properties, and modifications like those in 4-cyano-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide could lead to breakthroughs in targeted therapies. Additionally, its photophysical properties make it a candidate for use in organic electronics, such as OLEDs and sensors, aligning with the growing demand for sustainable materials.

From a synthetic perspective, the compound's nitrile group offers versatility in further chemical transformations. This feature is particularly appealing to researchers working on high-throughput screening and combinatorial chemistry. The compound's stability under various conditions also makes it suitable for scale-up processes, a critical factor for industrial applications.

Environmental and safety considerations are also trending topics in discussions about 4-cyano-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide. While it is not classified as a hazardous substance, proper handling and disposal protocols are essential to ensure workplace safety. Regulatory compliance, such as REACH and GMP standards, is often highlighted in user queries, reflecting the compound's integration into global supply chains.

In summary, 4-cyano-N-(4,5-dichloro-1,3-benzothiazol-2-yl)benzamide (CAS 868230-49-3) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural attributes and functional groups position it as a subject of ongoing research and innovation. As interest in precision medicine and green chemistry grows, this compound is likely to remain a focal point for scientific and industrial advancements.